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Compound of Interest

Compound Name: 15-Methylheptadecanoyl-CoA

Cat. No.: B15547334 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Branched-chain fatty acids (BCFAs) are important components of cell membranes in many

bacteria and are also found in various mammalian tissues. The isomers of 15-
methylheptadecanoyl-CoA, namely 15-methylheptadecanoyl-CoA (anteiso-C18:0-CoA) and

14-methylheptadecanoyl-CoA (iso-C17:0-CoA is an incorrect designation for a C18 fatty acid,

the corresponding iso-form would be 16-methylheptadecanoyl-CoA), play crucial roles in

regulating membrane fluidity and are involved in various metabolic pathways. The subtle

difference in the position of the methyl group makes their separation challenging. This

application note provides a detailed protocol for the chromatographic separation of these

isomers using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry

(UHPLC-MS/MS).

Metabolic Pathway of Branched-Chain Fatty Acyl-CoA Synthesis

The biosynthesis of branched-chain fatty acids originates from the catabolism of branched-

chain amino acids (BCAAs). Isoleucine is the precursor for anteiso fatty acids, while leucine

and valine are the precursors for iso fatty acids. The initial step is the conversion of the BCAA

to its corresponding α-keto acid, which is then oxidatively decarboxylated to form a branched-

chain acyl-CoA primer. This primer is subsequently elongated by the fatty acid synthase (FASII)

system.
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Anteiso-BCFA Synthesis

Iso-BCFA Synthesis

Isoleucine α-keto-β-methylvalerateBCAT 2-Methylbutyryl-CoA
(anteiso primer)

BCKDH 15-Methylheptadecanoyl-CoA
(anteiso-C18:0-CoA)

FASII Elongation

Leucine α-ketoisocaproateBCAT Isovaleryl-CoA
(iso primer)

BCKDH 16-Methylheptadecanoyl-CoA
(iso-C18:0-CoA)

FASII Elongation

BCAT

BCKDH

FASII
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Bacterial Cell Culture

Cell Harvesting
(Centrifugation)

Acyl-CoA Extraction
(TCA Precipitation, Sonication)

Solid Phase Extraction (SPE)
(Cleanup and Concentration)

UHPLC-MS/MS Analysis
(C18 Reversed-Phase)

Data Processing
(Quantification and Isomer Comparison)

Results
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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